3-(1-phenylethyl)-1H-benzimidazol-2-one
Overview
Description
The compound “3-(1-phenylethyl)-1H-benzimidazol-2-one” is a benzimidazole derivative. Benzimidazoles are a class of heterocyclic aromatic organic compounds, which consist of a fusion of benzene and imidazole . They are important in a variety of fields including pharmaceuticals, materials science, and dyes .
Molecular Structure Analysis
Benzimidazoles have a two-ring structure, consisting of a benzene ring fused to an imidazole ring . The exact molecular structure of “3-(1-phenylethyl)-1H-benzimidazol-2-one” would depend on the specific arrangement and bonding of its atoms .Chemical Reactions Analysis
Benzimidazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and coordination reactions . The specific reactions that “3-(1-phenylethyl)-1H-benzimidazol-2-one” can undergo would depend on its exact molecular structure .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(1-phenylethyl)-1H-benzimidazol-2-one” would depend on its exact molecular structure. Benzimidazoles generally have high melting points and are stable under normal conditions .Scientific Research Applications
- Chiral ligands containing α-PEA moieties find applications in asymmetric reactions, contributing to the creation of enantiopure products .
- Its use as a chiral auxiliary allows for the separation of enantiomers, leading to the production of optically pure substances .
- These organocatalysts play a crucial role in important synthetic reactions, demonstrating their utility in organic synthesis .
- The resulting product exhibited high enantiomeric excess (eep = 98.9%) and excellent enantioselectivity (E > 200) .
- This approach avoids the use of noble metals and catalysts, providing an alternative method for carboxylation reactions .
Chiral Auxiliary in Asymmetric Synthesis
Resolution of Other Compounds
Modular Chiral Organocatalysts
Enantiomerically Pure 1-Phenylethyl Acetate
Electrocatalytic Carboxylation
Continuous Flow Kinetic Resolution
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various receptors and enzymes in the body .
Mode of Action
It can be inferred that the compound might interact with its targets through various mechanisms such as free radical reactions, nucleophilic substitution, and oxidation .
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways, including those involving free radical reactions and resonance stabilization .
Pharmacokinetics
Similar compounds have been known to exhibit various pharmacokinetic properties, including interactions with various enzymes and receptors, and potential for metabolism and excretion .
Result of Action
Similar compounds have been known to induce various molecular and cellular changes, including alterations in enzyme activity and receptor binding .
Action Environment
Similar compounds have been known to be influenced by various environmental factors, including temperature, ph, and the presence of other chemicals .
Safety and Hazards
Future Directions
The future directions for research on “3-(1-phenylethyl)-1H-benzimidazol-2-one” would depend on the results of initial studies on its properties and potential applications. Benzimidazoles are a focus of ongoing research due to their wide range of potential applications in fields such as medicine and materials science .
properties
IUPAC Name |
3-(1-phenylethyl)-1H-benzimidazol-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O/c1-11(12-7-3-2-4-8-12)17-14-10-6-5-9-13(14)16-15(17)18/h2-11H,1H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRGWBLVOBBLKET-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)N2C3=CC=CC=C3NC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-phenylethyl)-1H-benzimidazol-2-one | |
CAS RN |
537702-32-2 |
Source
|
| Record name | 1-(1-phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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